Cas no 121231-92-3 (9H-Purine-2,6-diamine,9-(3-azido-2,3-dideoxy-a-D-erythro-pentofuranosyl)-)

• Product Name: 9H-Purine-2,6-diamine,9-(3-azido-2,3-dideoxy-a-D-erythro-pentofuranosyl)-
• CAS No: 121231-92-3
• MF: C₁₀H₁₃N₉O₂
• MW: 291.269319295883
• CID: 146960
• PubChem ID: 452062
• Update Time: 2025-04-19

9H-Purine-2,6-diamine,9-(3-azido-2,3-dideoxy-a-D-erythro-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-2,6-diamine,9-(3-azido-2,3-dideoxy-a-D-erythro-pentofuranosyl)-
• [(2S,3S,5S)-3-azido-5-(2,6-diaminopurin-9-yl)oxolan-2-yl]methanol
• 2,6-Diamino-9-(3-azido-2,3-dideoxy-.alpha.-D-erythro-pentofuranosyl)purine
• 2,6-Diamino-9-(3-azido-2,3-dideoxy-alpha-D-erythro-pentofuranosyl)purine
• 9H-Purine-2,6-diamine, 9-(3-azido-2,3-dideoxy-.alpha.-D-erythro-pentofuranosyl)-
• 9H-Purine-2,6-diamine, 9-(3-azido-2,3-dideoxy-alpha-D-erythro-pentofuranosyl)-
• DTXSID30153199
• [(2S,3S,5S)-3-azido-5-(2,6-diaminopurin-9-yl)tetrahydrofuran-2-yl]methanol
• CHEMBL2112199
• 121231-92-3
• AzddDAPR (alpha)

• Inchi： 1S/C10H13N9O2/c11-8-7-9(16-10(12)15-8)19(3-14-7)6-1-4(17-18-13)5(2-20)21-6/h3-6,20H,1-2H2,(H4,11,12,15,16)/t4-,5+,6-/m0/s1
• InChI Key： BFTAFRDMRHNFKO-JKUQZMGJSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@H]1N1C=NC2C(N)=NC(N)=NC1=2)N=[N+]=[N-]

Computed Properties

• Exact Mass: 291.11922069g/mol
• Monoisotopic Mass: 291.11922069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides